Cas no 196951-18-5 (3-Buten-2-one,4-(3-furanyl)-, (3Z)-)

• Product Name: 3-Buten-2-one,4-(3-furanyl)-, (3Z)-
• CAS No: 196951-18-5
• MF: C₈H₈O₂
• MW: 136.147922515869
• CID: 117021
• PubChem ID: 45085450
• Update Time: 2025-04-18

3-Buten-2-one,4-(3-furanyl)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(3-furanyl)-, (3Z)-
• 3-Buten-2-one, 4-(3-furanyl)-, (Z)- (9CI)
• CS-0272005
• 196951-18-5
• (Z)-4-(furan-3-yl)but-3-en-2-one

• Inchi： 1S/C8H8O2/c1-7(9)2-3-8-4-5-10-6-8/h2-6H,1H3/b3-2-
• InChI Key： DYSMWEMINDEPKS-IHWYPQMZSA-N
• SMILES： O1C=CC(=C1)/C=C\C(C)=O

Computed Properties

• Exact Mass: 136.05244
• Monoisotopic Mass: 136.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• PSA: 30.21